Escherichia coli (E. coli)

Description

Escherichia coli (E. coli) is a diverse group of Gram-negative, rod-shaped bacteria commonly found in the intestines of humans and animals. While most strains are harmless and part of a healthy gut microbiome, certain pathogenic strains can cause severe gastrointestinal illness, urinary tract infections (UTIs), respiratory illness, and other infections. Pathogenic E. coli strains, such as Shiga toxin-producing E. coli (STEC), can lead to serious complications like hemolytic uremic syndrome (HUS).